Cas no 2165423-26-5 (3-Azabicyclo[3.1.0]hexane, 6-methyl-, (1α,5α,6α)-)

• Product Name: 3-Azabicyclo[3.1.0]hexane, 6-methyl-, (1α,5α,6α)-
• CAS No: 2165423-26-5
• MF: C₆H₁₁N
• MW: 97.1582415103912
• CID: 6402365
• PubChem ID: 59074200
• Update Time: 2025-06-09

3-Azabicyclo[3.1.0]hexane, 6-methyl-, (1α,5α,6α)- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane, 6-methyl-, (1α,5α,6α)-
• (1R,5S,6s)-6-Methyl-3-azabicyclo[3.1.0]hexane
• EN300-7541087
• (1R,5S,6R)-6-methyl-3-azabicyclo[3.1.0]hexane
• 2247976-49-2
• Rel-(1R,5S,6r)-6-methyl-3-azabicyclo[3.1.0]hexane
• 2165423-26-5

• Inchi： 1S/C6H11N/c1-4-5-2-7-3-6(4)5/h4-7H,2-3H2,1H3/t4-,5-,6+
• InChI Key： NAWPASPYZIMBSX-STNDOWJSSA-N
• SMILES： [C@@]12([H])[C@@]([H])([C@H]1C)CNC2

Computed Properties

• Exact Mass: 97.089149355g/mol
• Monoisotopic Mass: 97.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 80.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.938±0.06 g/cm3(Predicted)
• Boiling Point: 129.1±8.0 °C(Predicted)
• pka: 11.47±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-Azabicyclo[3.1.0]hexane, 6-methyl-, (1α,5α,6α)-

Introduction to 3-Azabicyclo[3.1.0]hexane, 6-methyl-, (1α,5α,6α)- (CAS No. 2165423-26-5)

3-Azabicyclo[3.1.0]hexane, 6-methyl-, (1α,5α,6α)- (CAS No. 2165423-26-5) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinctive bicyclic structure and the presence of a nitrogen atom, holds potential applications in various areas of research and development.

The molecular formula of 3-Azabicyclo[3.1.0]hexane, 6-methyl-, (1α,5α,6α)- is C7H13N, with a molecular weight of approximately 107.18 g/mol. The compound's structure consists of a six-membered ring fused to a three-membered ring, with a nitrogen atom substituting one of the carbon atoms in the six-membered ring and a methyl group attached to the six-membered ring at the 6-position.

The synthesis of 3-Azabicyclo[3.1.0]hexane, 6-methyl-, (1α,5α,6α)- has been explored through various methodologies, including catalytic hydrogenation and ring-closing metathesis reactions. These synthetic routes have been optimized to achieve high yields and stereoselectivity, ensuring the production of the desired enantiomer with high purity.

In recent years, the study of 3-Azabicyclo[3.1.0]hexane, 6-methyl-, (1α,5α,6α)- has expanded into several areas of medicinal chemistry and pharmacology. One notable application is its potential as a scaffold for the development of novel therapeutic agents. The unique bicyclic structure provides a rigid framework that can be functionalized with various substituents to modulate biological activity.

Research has shown that derivatives of 3-Azabicyclo[3.1.0]hexane, 6-methyl-, (1α,5α,6α)- exhibit promising pharmacological properties. For instance, certain derivatives have demonstrated potent activity against specific enzymes and receptors involved in neurological disorders such as Alzheimer's disease and Parkinson's disease. These findings suggest that 3-Azabicyclo[3.1.0]hexane, 6-methyl-, (1α,5α,6α)- could serve as a valuable starting point for the design of new drugs targeting these conditions.

Beyond its potential in neurological disorders, 3-Azabicyclo[3.1.0]hexane, 6-methyl-, (1α,5α,6α)- has also been investigated for its anti-inflammatory properties. Studies have indicated that certain derivatives can effectively inhibit pro-inflammatory cytokines and enzymes involved in the inflammatory response pathway. This property makes it an attractive candidate for the development of anti-inflammatory drugs with reduced side effects compared to existing treatments.

The structural rigidity and conformational stability of 3-Azabicyclo[3.1.0]hexane, 6-methyl-, (1α,5α,6α)- also contribute to its favorable pharmacokinetic properties. These properties include improved bioavailability and reduced metabolic degradation, which are crucial for the development of effective therapeutic agents.

In addition to its medicinal applications, 3-Azabicyclo[3.1.0]hexane, 6-methyl-, (1α,5α,6α)- has been studied for its potential use in materials science and catalysis. The unique electronic and steric properties of this compound make it suitable for use as a ligand in transition metal-catalyzed reactions or as a building block for advanced materials with tailored properties.

The ongoing research into 3-Azabicyclo[3.1.0]hexane, 6-methyl-, (1α,5α,6α)- highlights its versatility and potential across multiple scientific disciplines. As new synthetic methods are developed and more derivatives are synthesized and tested for their biological activities, it is likely that this compound will continue to play a significant role in advancing our understanding of complex biological systems and in the discovery of new therapeutic agents.

In conclusion, 3-Azabicyclo[3.1.0]hexane, 6-methyl-, (1α,5α,6α)- (CAS No. 2165423-26-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmacology, materials science, and catalysis. Its unique structural features and favorable properties make it an exciting area of research for scientists and researchers working at the forefront of chemical and biological sciences.